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Cat. No.: B15350606

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dithallium chromate (TI2CrOa) is an inorganic compound notable for its characteristic yellow
precipitate and its significant toxicity, a consequence of its constituent elements: thallium and
hexavalent chromium. This document provides a comprehensive overview of the synthesis,
physicochemical properties, and toxicological aspects of dithallium chromate. Detailed
experimental protocols for its preparation via precipitation are outlined, and its known physical
and chemical data are presented in a structured format for clarity. Due to the hazardous nature
of this compound, this guide also emphasizes the critical safety precautions necessary for its
handling and disposal.

Physicochemical Properties of Dithallium Chromate

Dithallium chromate is a yellow, crystalline solid under standard conditions. Its key
quantitative properties are summarized in the tables below for ease of reference and

comparison.

Table 1: General and Physical Properties of Dithallium Chromate
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Property Value Reference
Molecular Formula CrOaTl2 [1]

Molar Mass 524.73 g/mol

Appearance Yellow rhombic crystals

Melting Point 633 °C

Density 6.91 g/cm3 (at 25 °C)

Table 2: Solubility of Dithallium Chromate in Water

Solubility (g / 100 g of

Temperature (°C) Reference
water)

20 0.0042

60 0.03 2]

100 0.2 [2]

Table 3: Thermodynamic Properties of Dithallium Chromate

Property Value Reference

Standard Molar Enthalpy of

) -934.2 kJ/mol (solid)
Formation (AfH®)

Standard Molar Gibbs Energy

) -850.6 kJ/mol (solid)
of Formation (AfG°)

Standard Molar Entropy (S°) 282.3 J/(mol-K) (solid)

Synthesis of Dithallium Chromate

The synthesis of dithallium chromate is primarily achieved through a precipitation reaction in
an aqueous solution.[2][3] This method takes advantage of the low solubility of dithallium
chromate in water.[4][2]
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Experimental Protocol: Precipitation Method

This protocol is based on the reaction between a soluble thallium(l) salt and a soluble chromate
salt.[2][5]

Materials:

Thallium(l) nitrate (TINO3)

Potassium chromate (K2CrOa) or Potassium dichromate (K2Cr207)

Potassium carbonate (K2COs)

Deionized water

Asbestos felt or suitable filtration medium

Perforated platinum crucible (or equivalent)
Procedure:
o Preparation of Reactant Solutions:

o Prepare an aqueous solution of thallium(l) nitrate. A typical concentration for gravimetric
analysis is 10 g/L.[2]

o Prepare an aqueous solution of potassium chromate or potassium dichromate.
» Precipitation:

o In a suitable reaction vessel, heat the thallium(l) nitrate solution to approximately 70-80
°C.[2]

o Make the thallium(l) nitrate solution distinctly alkaline by adding a solution of potassium
carbonate.[2]

o Slowly add the potassium chromate or potassium dichromate solution to the heated,
alkaline thallium(l) nitrate solution with constant stirring.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://ajsonline.org/article/124175.pdf
https://www.quora.com/How-does-potassium-chromate-react-with-lead-nitrate
https://ajsonline.org/article/124175.pdf
https://ajsonline.org/article/124175.pdf
https://ajsonline.org/article/124175.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Avyellow precipitate of dithallium chromate will form immediately.[3]

o Allow the precipitate to settle.

¢ Isolation and Purification:

o Filter the precipitate using a pre-weighed perforated platinum crucible containing an
asbestos felt.

o Wash the precipitate with a mixture of alcohol and water to remove any soluble impurities.

[2]
o Dry the precipitate at a low temperature to a constant weight.
Reaction Chemistry:
The reaction proceeds via a double displacement mechanism:
2 TINOs(aq) + K2CrOa(aq) — TI2CrOa(s) + 2 KNOs(aq)

If potassium dichromate is used in an alkaline solution, the dichromate ion is in equilibrium with
the chromate ion, which then reacts with the thallium(l) ions.[6][7]

Cr2072~(aq) + 2 OH=(aq) = 2 CrO42-(aq) + H20(I)

Synthesis Workflow Diagram

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15350606?utm_src=pdf-body
https://pilgaardelements.com/Thallium/Reactions.htm
https://ajsonline.org/article/124175.pdf
https://en.wikipedia.org/wiki/Chromium
https://www.youtube.com/watch?v=_jypU3FvS_o
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow for Dithallium Chromate
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Caption: Workflow for the synthesis of dithallium chromate.
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Toxicological Profile

Both thallium and hexavalent chromium are highly toxic, making dithallium chromate a
hazardous substance that must be handled with extreme caution.[8][9]

Thallium Toxicity

Thallium is a cumulative poison that can be absorbed through ingestion, inhalation, or skin
contact.[8][10] The thallium(l) ion (TI*) mimics the potassium ion (K*) in the body due to their
similar ionic radii, allowing it to enter cells via potassium uptake pathways and disrupt
numerous cellular processes.[8]

Key toxic effects of thallium include:

» Neurological: Severe peripheral neuropathy, ataxia, tremors, and cranial nerve palsies are
common, often presenting 2 to 5 days after exposure.[6]

o Dermatological: Alopecia (hair loss) is a characteristic sign that typically appears 2 to 3
weeks after exposure.[6]

o Gastrointestinal: Nausea and vomiting may occur initially.[11]

Hexavalent Chromium Toxicity

Hexavalent chromium compounds are genotoxic and carcinogenic, particularly when inhaled.
[9] They can also cause skin sensitization and ulceration.[9] The toxicity of chromates is
attributed to the chromate ion (CrOa427).[12]

Key toxic effects of hexavalent chromium include:
» Carcinogenicity: Chronic inhalation is linked to an increased risk of lung cancer.[7]

o Dermal: Can cause allergic contact dermatitis and "chrome ulcers" upon prolonged skin
contact.[9]

o Acute Toxicity: Ingestion of large amounts can lead to severe damage to the gastrointestinal,
respiratory, cardiovascular, hepatic, and renal systems, and can be fatal.[7]
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Logical Relationship of Toxicity

Toxicological Contributions to Dithallium Chromate
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Click to download full resolution via product page
Caption: Toxicity contributions of constituent ions.
Safety and Handling
Due to its high toxicity, dithallium chromate must be handled under strict safety protocols.
e Engineering Controls: Work should be conducted in a well-ventilated fume hood.

o Personal Protective Equipment (PPE): Chemical-resistant gloves, a lab coat, and splash
goggles are mandatory. Respiratory protection may be required if there is a risk of generating
dust.

» Handling: Avoid contact with skin and eyes. Do not ingest or inhale.
o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.

» Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.

Conclusion

Dithallium chromate is a readily synthesized inorganic compound with well-defined
physicochemical properties. Its primary significance in a research and development context lies
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in its high toxicity, stemming from both the thallium(l) and chromate ions. A thorough
understanding of its properties and the stringent safety measures required for its handling are
paramount for any professional working with this hazardous material. The experimental
protocol provided herein offers a clear and reproducible method for its synthesis, while the
tabulated data and diagrams serve as a quick reference for its key characteristics and
associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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